Cas no 2138527-19-0 (3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138527-19-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6547046
• PubChem ID: 165608500
• Update Time: 2025-06-08

3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158930
• 2138527-19-0
• 3-(2,2-dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one
• 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-12(2)6-5-10(15)9-11(12)14-8-7-13(14,3)4/h11H,5-9H2,1-4H3
• InChI Key： KFNMRHVZWWRFAZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)N1CCC1(C)C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one

Research Brief on 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one (CAS: 2138527-19-0)

The compound 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one (CAS: 2138527-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and cyclohexanone structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further investigation.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one with high yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological evaluations have revealed that 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one exhibits notable binding affinity for specific neurotransmitter receptors, including those implicated in neurodegenerative diseases and mood disorders. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity, suggesting potential applications in treating conditions such as Alzheimer's disease, depression, and anxiety. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated to assess its suitability for clinical development.

Recent mechanistic studies have delved into the compound's interactions at the molecular level. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing a foundation for the design of derivatives with enhanced efficacy and reduced off-target effects. Computational modeling and X-ray crystallography have been employed to elucidate its binding modes, offering insights into its selectivity and potency. These findings are instrumental in guiding the rational design of next-generation therapeutics.

In addition to its CNS applications, 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one has shown promise as an inhibitor of key enzymes involved in inflammatory pathways. Preclinical studies have highlighted its anti-inflammatory and immunomodulatory effects, positioning it as a potential candidate for autoimmune and chronic inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these therapeutic avenues further.

Despite these advancements, challenges remain in the development of 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through comprehensive preclinical and clinical studies. Regulatory considerations, including compliance with Good Manufacturing Practices (GMP) and intellectual property protection, also play a critical role in its translational journey.

In conclusion, 3-(2,2-Dimethylazetidin-1-yl)-4,4-dimethylcyclohexan-1-one (CAS: 2138527-19-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic versatility underscore its potential to contribute to the development of innovative therapeutics. Continued interdisciplinary collaboration and investment in research will be essential to unlock its full clinical potential and address unmet medical needs.